Cas no 73728-70-8 (1-(2,4,6-trinitrophenyl)methanamine)

• Product Name: 1-(2,4,6-trinitrophenyl)methanamine
• CAS No: 73728-70-8
• MF: C₇H₆N₄O₆
• MW: 242.14574098587
• CID: 1762165
• PubChem ID: 52322
• Update Time: 2025-04-21

1-(2,4,6-trinitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trinitrophenyl)methanamine
• (2,4,6-trinitrophenyl)methanamine
• 2,4,6-Trinitrobenzylamine
• 73728-70-8
• BENZYLAMINE, 2,4,6-TRINITRO-
• DTXSID00224047

• Inchi： 1S/C7H6N4O6/c8-3-5-6(10(14)15)1-4(9(12)13)2-7(5)11(16)17/h1-2H,3,8H2
• InChI Key： JUKFDOUPBXLRHV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1CN)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 242.02873392g/mol
• Monoisotopic Mass: 242.02873392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 164Ų